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Compound of Interest

Compound Name: 1,2-Dihydro Prednicarbate

CAS No.: 671225-26-6

Cat. No.: B587349

Get Quote

This technical guide provides a comprehensive overview of 1,2-Dihydro Prednicarbate, a

known impurity and related compound of the topical corticosteroid, Prednicarbate. Designed for

researchers, scientists, and drug development professionals, this document delves into the

core chemical and physical properties, analytical considerations, and the contextual

significance of this compound within pharmaceutical frameworks.

Introduction: The Context of a Corticosteroid-
Related Compound
Prednicarbate is a non-halogenated, double-ester derivative of prednisolone developed for the

treatment of inflammatory skin conditions such as atopic dermatitis.[1] It offers a favorable

benefit-risk profile, balancing anti-inflammatory efficacy with a reduced potential for skin

atrophy compared to some halogenated corticosteroids.[1][2] In the synthesis and formulation

of active pharmaceutical ingredients (APIs) like Prednicarbate, the identification and control of

impurities are paramount to ensure safety and efficacy. 1,2-Dihydro Prednicarbate is

recognized as one such related compound. Understanding its fundamental properties is a

critical aspect of quality control in the pharmaceutical industry.
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Core Molecular and Physical Properties
The fundamental identity of 1,2-Dihydro Prednicarbate is established by its molecular formula

and weight. These core characteristics are foundational for all analytical and characterization

efforts.

Property Value Source

Molecular Formula C27H38O8 [3][4]

Molecular Weight 490.6 g/mol [3]

Accurate Mass 490.2567 Da [4]

CAS Number 671225-26-6 [3]

Synonyms
1,2-Dihydroprednicarbate,

Prednicarbate EP Impurity F
[3][5]

The molecular formula of 1,2-Dihydro Prednicarbate (C27H38O8) differs from that of the

parent drug, Prednicarbate (C27H36O8), by two hydrogen atoms.[2][3][6][7][8][9][10] This

indicates the saturation of one of the double bonds in the steroid's A-ring, a common

transformation for corticosteroid molecules.

Synthesis and Formation
While specific synthesis pathways for the intentional production of 1,2-Dihydro Prednicarbate
are not extensively detailed in public literature, its presence as an impurity suggests it is likely

formed during the synthesis of Prednicarbate or as a degradation product. The synthesis of

Prednicarbate itself involves the esterification of prednisolone.[11]

The conversion from Prednicarbate to 1,2-Dihydro Prednicarbate involves the reduction of the

double bond at the 1,2-position of the prednisolone backbone. This can occur under certain

reducing conditions present during multi-step synthesis or through degradation pathways

influenced by formulation excipients or storage conditions.

Logical Flow of Synthesis and Impurity Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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